Cas no 2034449-68-6 (3-{[1-(2-phenylbutanoyl)pyrrolidin-3-yl]oxy}pyrazine-2-carbonitrile)

• Product Name: 3-{[1-(2-phenylbutanoyl)pyrrolidin-3-yl]oxy}pyrazine-2-carbonitrile
• CAS No: 2034449-68-6
• MF: C₁₉H₂₀N₄O₂
• MW: 336.387703895569
• CID: 5351179
• Update Time: 2025-07-17

3-{[1-(2-phenylbutanoyl)pyrrolidin-3-yl]oxy}pyrazine-2-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 3-((1-(2-phenylbutanoyl)pyrrolidin-3-yl)oxy)pyrazine-2-carbonitrile
• 3-[1-(2-phenylbutanoyl)pyrrolidin-3-yl]oxypyrazine-2-carbonitrile
• 3-{[1-(2-phenylbutanoyl)pyrrolidin-3-yl]oxy}pyrazine-2-carbonitrile

• Inchi： 1S/C19H20N4O2/c1-2-16(14-6-4-3-5-7-14)19(24)23-11-8-15(13-23)25-18-17(12-20)21-9-10-22-18/h3-7,9-10,15-16H,2,8,11,13H2,1H3
• InChI Key： YZLAFGUPZICFSZ-UHFFFAOYSA-N
• SMILES： O(C1C(C#N)=NC=CN=1)C1CN(C(C(C2C=CC=CC=2)CC)=O)CC1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 497
• XLogP3: 2.4
• Topological Polar Surface Area: 79.1

Additional information on 3-{[1-(2-phenylbutanoyl)pyrrolidin-3-yl]oxy}pyrazine-2-carbonitrile

Research Briefing on 3-{[1-(2-phenylbutanoyl)pyrrolidin-3-yl]oxy}pyrazine-2-carbonitrile (CAS: 2034449-68-6)

In recent years, the compound 3-{[1-(2-phenylbutanoyl)pyrrolidin-3-yl]oxy}pyrazine-2-carbonitrile (CAS: 2034449-68-6) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique pyrrolidinyl and pyrazine moieties, has shown promising potential in various therapeutic applications, particularly in the modulation of enzymatic activity and receptor binding. The following briefing synthesizes the latest findings related to this compound, focusing on its synthesis, mechanism of action, and potential clinical applications.

The synthesis of 3-{[1-(2-phenylbutanoyl)pyrrolidin-3-yl]oxy}pyrazine-2-carbonitrile involves a multi-step process that includes the coupling of 2-phenylbutanoyl chloride with pyrrolidin-3-ol, followed by the introduction of the pyrazine-2-carbonitrile group. Recent advancements in synthetic methodologies have improved the yield and purity of this compound, making it more accessible for preclinical studies. Researchers have also explored its structural analogs to optimize pharmacokinetic properties, such as bioavailability and metabolic stability.

Mechanistic studies have revealed that 3-{[1-(2-phenylbutanoyl)pyrrolidin-3-yl]oxy}pyrazine-2-carbonitrile acts as a potent inhibitor of specific kinases involved in inflammatory and oncogenic pathways. In vitro assays demonstrate its high affinity for target proteins, with IC50 values in the nanomolar range. Furthermore, molecular docking simulations suggest that the compound's unique binding mode is attributed to its ability to form hydrogen bonds and hydrophobic interactions within the active site of the target enzymes.

Recent preclinical evaluations have highlighted the therapeutic potential of this compound in models of autoimmune diseases and certain cancers. For instance, in murine models of rheumatoid arthritis, administration of 3-{[1-(2-phenylbutanoyl)pyrrolidin-3-yl]oxy}pyrazine-2-carbonitrile significantly reduced joint inflammation and cartilage degradation. Similarly, in vitro studies on cancer cell lines have shown its efficacy in inducing apoptosis and inhibiting proliferation, particularly in tumors with dysregulated kinase activity.

Despite these promising findings, challenges remain in the clinical translation of 3-{[1-(2-phenylbutanoyl)pyrrolidin-3-yl]oxy}pyrazine-2-carbonitrile. Issues such as off-target effects, potential toxicity, and formulation stability need to be addressed in future studies. Ongoing research is focused on optimizing the compound's selectivity and developing targeted delivery systems to enhance its therapeutic index.

In conclusion, 3-{[1-(2-phenylbutanoyl)pyrrolidin-3-yl]oxy}pyrazine-2-carbonitrile represents a compelling candidate for further development in the pharmaceutical industry. Its unique chemical structure and robust biological activity underscore its potential as a lead compound for novel therapeutics. Continued research efforts will be essential to fully elucidate its mechanisms and translate these findings into clinical applications.